4-chloro-2,5-dimethoxy-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide

• IUPAC Name: 4-chloro-2,5-dimethoxy-N-[2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20ClF3N2O5S/c1-11-13(14-8-12(31-20(22,23)24)4-5-16(14)26-11)6-7-25-32(27,28)19-10-17(29-2)15(21)9-18(19)30-3/h4-5,8-10,25-26H,6-7H2,1-3H3
• InChI Key: RMLWVAXSCXLFQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC(F)(F)F)CCNS(=O)(=O)C3=C(C=C(C(=C3)OC)Cl)OC
• Molecular Formula: C20H20ClF3N2O5S
• Molecular Weight: 492.9 g/mol

Description

The compound is a sulfonamide derivative with a complex structure that includes a 2,5-dimethoxy substitution on the benzene ring and a trifluoromethoxy substitution on the indole ring. Sulfonamides are a group of compounds known for their various biological activities, including antibacterial properties. The presence of the indole ring suggests that this compound might have interesting biological properties, as indoles are common in many biologically active molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzene and indole precursors. The 2,5-dimethoxy and 4-chloro substitutions on the benzene ring, as well as the 2-methyl and 5-trifluoromethoxy substitutions on the indole ring, would likely be introduced via electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The benzene and indole rings are likely to be planar due to the nature of aromatic systems, while the sulfonamide group could introduce some degree of non-planarity.

Chemical Reactions Analysis

As a sulfonamide derivative, this compound might undergo reactions typical of sulfonamides, such as hydrolysis under acidic or basic conditions. The aromatic rings might undergo further electrophilic aromatic substitution reactions, although the presence of the electron-donating methoxy groups and the electron-withdrawing chloro and trifluoromethoxy groups would influence the reactivity of these rings.

Future Directions

Future research on this compound could involve exploring its potential biological activities, studying its physical and chemical properties in more detail, and developing methods for its synthesis and purification.